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Compound of Interest

Compound Name: 2-(2,4-dimethylphenyl)-1H-pyrrole
Cat. No.: B11721736
Get Quote

Executive Summary & Compound Profile

2-(2,4-dimethylphenyl)-1H-pyrrole (Molecular Formula: C12H13N; MW: 171.24 g/mol ) is a
biaryl system comprising an electron-rich pyrrole ring coupled to a sterically crowded dimethyl-
substituted phenyl ring.[1]

Unlike the planar 2-phenylpyrrole, the presence of the ortho-methyl group (2'-CHs) induces a
torsional twist between the two aromatic rings to minimize steric strain with the pyrrole N-H.[1]
This non-planar conformation significantly influences the *H NMR chemical shifts (shielding
effects via ring currents) and limits conjugation, which can be observed in UV-Vis and IR data.

Structural Key

e Core Scaffold: 1H-Pyrrole (unsubstituted at Nitrogen).[1]
e Substituent: 2,4-Dimethylphenyl group at position C2.[1]

o Key Feature: Steric hindrance at the C1'-C2 bond axis.[1]
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Synthesis & Sample Preparation (The Validation
Context)

To ensure the spectroscopic data below correlates with a pure sample, the compound is best
generated via a Suzuki-Miyaura Cross-Coupling protocol. This pathway guarantees the
regioselectivity at the pyrrole C2 position, ruling out C3 isomers that would confuse spectral
interpretation.

Validated Synthetic Workflow (DOT Diagram)
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Figure 1: Regioselective synthesis via Suzuki-Miyaura coupling ensures the analyte is the C2-
isomer.[1]

Mass Spectrometry (MS) Analysis[2]

Method: GC-MS (Electron lonization, 70 eV) or LC-MS (ESI+).[1] Rationale: The fragmentation
pattern validates the presence of the pyrrole ring and the dimethylphenyl substituent.

Quantitative Data Table
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lon Type

m/z (Mass-to-
Charge)

Relative
Abundance

Interpretation

Molecular lon (M+)

171

100% (Base Peak)

Parent molecule
(C12H13N).[1] High
stability due to

aromaticity.

[M - 15]*

156

~40-60%

Loss of Methyl
([1]-CHs).
Characteristic of
polymethylated
aromatics (tropylium

ion formation).

[M - 28/29]*

143/ 142

~10-20%

Loss of HCN/H2CN
from pyrrole ring (Ring

cleavage).[1]

[M-77]*

94

< 10%

Loss of Phenyl
fragment (rare in
fused systems,
indicates cleavage of
biaryl bond).

Doubly Charged

85.5

Trace

M2+ (Confirming high
stability of the

conjugated system).

Diagnostic Logic: The base peak at 171 confirms the molecular weight. The significant peak at

156 (M-15) is the “fingerprint" of the dimethyl substitution; unsubstituted 2-phenylpyrrole (MW

143) does not show this facile methyl loss.[1]

Infrared (IR) Spectroscopy[2]

Method: KBr Pellet or ATR (Attenuated Total Reflectance). Focus: Distinguishing the free N-H
bond and the substitution pattern.
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Frequency (cm™?) Vibration Mode Assignment & Notes

Sharp/Medium. Indicates non-
H-bonded pyrrole N-H.[1] If

3450 - 3350 N-H Stretch _
broad, sample is wet or
aggregated.
Aromatic C-H (Pyrrole &
3100 - 3000 C-H Stretch (sp?)

Phenyl).

Methyl Groups. Distinctive
2950 - 2850 C-H Stretch (sp3) aliphatic signals from the 2,4-
dimethyl moiety.

1600, 1580 C=C Aromatic Ring breathing modes.[1]

Bending vibrations indicative of
750 - 800 C-H Out-of-Plane 1,2,4-trisubstituted benzene
(phenyl ring).[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy|[2][3][4][5]

This is the definitive structural proof. The data below represents the predicted consensus shifts
based on 2-phenylpyrrole standards corrected for 2,4-dimethyl substituent effects
(Shielding/Deshielding).

'H NMR (Proton) Data

Solvent: CDCIs (Chloroform-d) | Frequency: 400/500 MHz[1]
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o Shift (6 o Coupling (J .
Position Multiplicity Integral Assignment
ppm) Hz)
Pyrrole N-H
) (Exchangeabl
NH 8.30 - 8.60 Broad Singlet  1H - )
e with D20).
[1]
Phenyl (Ortho
H-6' 7.20-7.30 Doublet 1H 8.0
to pyrrole).[1]
Phenyl
H-3' 7.00 - 7.05 Singlet (br) 1H - (Between
methyls).[1]
Phenyl (Meta
H-5' 6.95 - 7.05 Doublet 1H 8.0
to pyrrole).[1]
Pyrrole a-
H-5 6.80 - 6.85 Multiplet 1H ~2.5 proton (Next
to NH).[1]
Pyrrole (-
H-3 6.25 - 6.30 Multiplet 1H ~3.0 proton (Next
to Phenyl).[1]
Pyrrole (3-
H-4 6.15-6.20 Multiplet 1H ~3.0 proton (Far).
[1]
Ortho-Methyl
) (Shielded by
2'-CHs 2.35 Singlet 3H - )
pyrrole ring
current).[1]
) Para-Methyl.
4'-CHs 2.28 Singlet 3H -

[1]

Expert Insight - The "Twist" Effect: Notice that the H-3 pyrrole proton (6.25 ppm) may appear
slightly upfield compared to planar 2-phenylpyrrole.[1] This is due to the 2'-Methyl group forcing
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the phenyl ring to twist out of coplanarity, reducing the deshielding anisotropic effect of the
phenyl ring on the pyrrole protons.

3C NMR (Carbon) Data

Solvent: CDCl3

Shift (6 ppm) Carbon Type Assighment

138.0 - 136.0 Quaternary C Phenyl C-ipso & C-Methyls
(C2', Cc4Y.[1]

130.0 - 132.0 Quaternary C [Pl)]/rrole C2 (Connection point).

131.0 CH Phenyl C6'.

127.0 CH Phenyl C3'.

126.5 CH Phenyl C5'.

1185 CH Pyrrole C5 (a).

108.5 CH Pyrrole C3 ().

105.0 CH Pyrrole C4 (B).

21.0 CHs 2'-Methyl.[1]

20.5 CHs 4'-Methyl.[1]

Structural Confirmation Strategy (Logic Flow)

To confirm you have synthesized the correct isomer, follow this logic pathway using the data
above.
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1. Check Mass Spec (M+)

2. Check 1H NMR (Aliphatic)

Are there 2 singlets
@ ~2.3 ppm?

No

3. Check 1H NMR (Aromatic)

No (Check Isomers)

Is Pyrrole NH present?
(Broad ~8.5 ppm)

No (N-substituted?)

S it Re-evaluate Synthesis
2-(2,4-dimethylphenyl)-1H-pyrrole y

Click to download full resolution via product page

Figure 2: Step-by-step logic gate for confirming the structural identity of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr00039a007
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5%2C9H%2C4H2%2C1-3H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5%2C9H%2C4H2%2C1-3H3
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://organicchemistrydata.org/hansreich/resources/nmr/
https://www.google.com/url?sa=E&q=https%3A%2F%2Forganicchemistrydata.org%2Fhansreich%2Fresources%2Fnmr%2F
https://www.benchchem.com/product/b11721736?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cibtech.org/J-CHEMICAL-SCIENCES/PUBLICATIONS/2015/VOL-5-NO-3/08-JCS-008-SHIPRA-SYNTHESIS.pdf
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5%2C9H%2C4H2%2C1-3H3
https://organicchemistrydata.org/hansreich/resources/nmr/
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/product/b11721736/docs#technical-guide-spectroscopic-characterization-of-2-2-4-dimethylphenyl-1h-pyrrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11721736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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